N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C19H18N4O5/c1-2-25-16-8-7-12(9-20-16)18-22-17(28-23-18)10-21-19(24)15-11-26-13-5-3-4-6-14(13)27-15/h3-9,15H,2,10-11H2,1H3,(H,21,24)
• InChI Key: BKCPNLIHRAJYIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C19H18N4O5
• Molecular Weight: 382.4 g/mol
• CAS No.: 2034551-64-7

Description

N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C19H18N4O5 and its molecular weight is 382.376. The purity is usually 95%.
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Scientific Research Applications

Pharmaceutical Research

N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide has been investigated for its pharmaceutical applications. Studies have focused on its potential as a serotonin-3 (5-HT3) receptor antagonist. This compound has been synthesized and evaluated for its binding affinity to 5-HT3 receptors, which are known to play a role in various physiological and pathological processes, including depression and anxiety disorders (Kuroita, Sakamori, & Kawakita, 1996).

Cancer Research

In cancer research, derivatives of this compound have shown promise. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines, structurally related to the compound , have been synthesized and tested for their growth inhibitory properties against various cancer cell lines. These studies revealed potent cytotoxicity, indicating potential applications in cancer therapeutics (Deady, Rogers, Zhuang, Baguley, & Denny, 2005).

Antimicrobial Research

The compound's derivatives have also been explored for their antimicrobial properties. For instance, 1,2,4-triazole derivatives have been synthesized and screened for antimicrobial activities. Some of these derivatives displayed good to moderate activities against various microorganisms, suggesting potential use in the development of new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Diabetes Research

Research into antidiabetic applications of structurally related compounds has also been conducted. For example, derivatives of dihydropyrimidine have been synthesized and evaluated for their antidiabetic activity using in vitro assays. This research contributes to the understanding of potential new treatments for diabetes (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).